Cas no 903262-42-0 (2-(4-methoxyphenyl)-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide)

• Product Name: 2-(4-methoxyphenyl)-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide
• CAS No: 903262-42-0
• MF: C₂₄H₂₁N₃O₃
• MW: 399.441845655441
• CID: 6089928
• PubChem ID: 7294859
• Update Time: 2025-05-20

2-(4-methoxyphenyl)-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide
• Benzeneacetamide, 4-methoxy-N-[4-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• 903262-42-0
• F2638-0054
• 2-(4-methoxyphenyl)-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)acetamide
• 2-(4-methoxyphenyl)-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide
• 2-(4-methoxyphenyl)-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]acetamide
• AKOS002064582

• Inchi： 1S/C24H21N3O3/c1-16-25-22-6-4-3-5-21(22)24(29)27(16)19-11-9-18(10-12-19)26-23(28)15-17-7-13-20(30-2)14-8-17/h3-14H,15H2,1-2H3,(H,26,28)
• InChI Key： JHBPJBGPUHGRTE-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=C(N3C(=O)C4=C(N=C3C)C=CC=C4)C=C2)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 399.15829154g/mol
• Monoisotopic Mass: 399.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 13.92±0.70(Predicted)

Additional information on 2-(4-methoxyphenyl)-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide

Professional Introduction to Compound with CAS No. 903262-42-0 and Product Name: 2-(4-methoxyphenyl)-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide

2-(4-methoxyphenyl)-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide, identified by its CAS number 903262-42-0, represents a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its structural complexity and potential therapeutic applications. The compound features a phenylacetamide core linked to a methoxy-substituted phenyl ring, further connected to a quinazoline derivative. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate biological pathways effectively.

The quinazoline moiety, specifically the 2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl group, is a critical pharmacophore in this compound. Quinazoline derivatives have long been recognized for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the 4-methoxyphenyl group enhances the lipophilicity of the molecule, which can influence its absorption and distribution within the body. Additionally, the phenylacetamide portion suggests potential interactions with amide-binding targets, such as proteases or receptors, which are pivotal in many disease mechanisms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies indicate that the 2-(4-methoxyphenyl)-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide may exhibit inhibitory effects on certain kinases and enzymes implicated in cancer progression. The methoxy group on the phenyl ring and the quinazoline scaffold contribute to its ability to disrupt signaling pathways that are aberrantly activated in tumor cells.

In vitro experiments have demonstrated promising results regarding the compound's cytotoxicity against multiple cancer cell lines. The mechanism of action appears to involve both direct inhibition of proliferation and induction of apoptosis. The phenylacetamide moiety may interact with cellular enzymes involved in metabolic pathways, further contributing to its therapeutic potential. Furthermore, the structural features of this molecule make it a candidate for further derivatization, allowing for optimization of its pharmacokinetic properties.

The synthesis of 903262-42-0 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes, have been employed to construct the complex quinazoline core efficiently. The methoxy-substituted phenyl ring is typically introduced early in the synthesis to ensure regioselectivity and minimize unwanted side products.

Pharmaceutical companies and academic research institutions are increasingly interested in exploring novel derivatives of this class of compounds due to their versatile biological activities. Preclinical studies are underway to evaluate the safety profile and efficacy of 903262-42-0 in animal models. These studies aim to provide foundational data for potential human clinical trials targeting various therapeutic indications.

The quinazoline scaffold has been extensively studied for its role in drug discovery over the past few decades. Its structural framework allows for modifications at multiple positions, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity. The current focus on developing next-generation anticancer agents has placed compounds like 903262-42-0 at the forefront of research efforts.

From a chemical biology perspective, understanding how this molecule interacts with its intended targets is crucial for developing effective treatments. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to elucidate high-resolution structures of protein-ligand complexes involving quinazoline derivatives. These insights help guide medicinal chemists in designing more potent and selective inhibitors.

The development of novel pharmaceuticals is often hampered by challenges related to drug resistance and off-target effects. However, compounds like 903262-42-0, with their unique structural features, offer hope for overcoming these obstacles. By targeting multiple pathways or employing novel mechanisms of action, such molecules may provide therapeutic advantages over existing treatments.

As research progresses, collaborations between synthetic chemists, biologists, and clinicians will be essential for translating laboratory findings into clinical applications. The integration of high-throughput screening technologies with machine learning algorithms has accelerated the discovery pipeline for new drug candidates significantly. This interdisciplinary approach ensures that compounds like 903262-42-0 are thoroughly evaluated before advancing to later stages of development.

In conclusion,903262-42-0, identified by its CAS number 903262-42-0, represents a promising candidate for further exploration in pharmaceutical research due to its complex structure and potential biological activities. The combination of structural elements such as the phenylacetamide, methoxy-substituted phenyl ring, and quinazoline derivative positions this compound as a valuable tool for studying disease mechanisms and developing new treatments.